Cas no 223444-60-8 (1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid)

• Product Name: 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• CAS No: 223444-60-8
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 4642126
• Update Time: 2025-05-20

1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
• 1H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-1-(4-methylphenyl)-

• Inchi： 1S/C15H16N2O2/c1-10-6-8-11(9-7-10)17-13-5-3-2-4-12(13)14(16-17)15(18)19/h6-9H,2-5H2,1H3,(H,18,19)
• InChI Key： LWLMKQSNSUNIGG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C2=C(CCCC2)C(C(O)=O)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 454.0±45.0 °C at 760 mmHg
• Flash Point: 228.4±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid

Introduction to 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 223444-60-8)

1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid, identified by the chemical identifier CAS No. 223444-60-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the indazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a phenyl ring substituted with a methyl group at the fourth position and a carboxylic acid functional group at the third position of the tetrahydro-1H-indazole core contributes to its unique chemical properties and reactivity.

The structural features of 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid make it a promising candidate for further investigation in drug discovery pipelines. The indazole scaffold is known for its role in various pharmacological mechanisms, including modulation of neurotransmitter receptors and inhibition of key enzymes involved in metabolic pathways. The carboxylic acid moiety provides a site for further functionalization, enabling the synthesis of derivatives with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in indazole derivatives as potential therapeutic agents. Studies have demonstrated that modifications within the indazole ring can significantly influence biological activity. For instance, derivatives with similar structural motifs have shown promise in treating neurological disorders, inflammation, and infectious diseases. The compound 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid represents an important scaffold for exploring these interactions.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. Researchers have leveraged similar indazole structures to develop drugs that target specific disease pathways. The methylphenyl substituent in 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid may enhance its interaction with biological targets by improving solubility and metabolic stability. Additionally, the carboxylic acid group offers opportunities for further derivatization into esters or amides, which can fine-tune pharmacokinetic properties.

The synthesis of 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid involves multi-step organic reactions that highlight the versatility of indazole chemistry. Key synthetic steps typically include cyclization reactions to form the tetrahydro-1H-indazole ring system followed by functional group transformations to introduce the phenyl and carboxylic acid moieties. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have accelerated the discovery process for indazole derivatives like 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid. Molecular modeling techniques allow researchers to predict binding affinities and identify optimal modifications before conducting expensive wet-lab experiments. This approach has significantly reduced time-to-market for new drug candidates and improved overall efficiency in drug development.

The biological evaluation of 1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid has revealed several promising activities. Preclinical studies suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Furthermore, its structural similarity to known antiviral agents hints at potential applications in combating infectious diseases.

Another area of interest is the compound's interaction with neurotransmitter receptors. Indazole derivatives have been shown to modulate receptor activity in the central nervous system (CNS), making them candidates for treating conditions such as depression and anxiety disorders. The presence of the methylphenyl group may enhance binding interactions with specific receptor subtypes while minimizing off-target effects.

In conclusion,1-(4-methylphenyl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid (CAS No. 223444-60-8) represents a valuable compound for pharmaceutical research and development. Its unique structural features and demonstrated biological activities make it a compelling candidate for further exploration in drug discovery efforts aimed at addressing neurological disorders-inflammatory diseases-and other therapeutic areas where indazole-based molecules show promise.